7-chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine
Overview
Description
7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine, also known as CMPP, is a heterocyclic aromatic compound with a unique chemical structure. It has a wide range of applications in the field of scientific research, ranging from its use as a synthetic intermediate in organic synthesis to its use as a biochemical tool for studying biological systems. CMPP has been found to have a number of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of 1-Hydroxybisphosphonates: New 1-hydroxybisphosphonates derived from 1H-pyrazolo[3,4-b]pyridine, a class of compounds with potential biological interest, were synthesized and characterized using spectroscopic data, with X-ray diffractometry studies confirming the proposed structures (Teixeira et al., 2013).
Optical and Electronic Properties
- Structural and Optical Characteristics: Pyridine derivatives, including 1H-pyrazolo[4,3-b]pyridine, were characterized for their thermal, structural, optical, and diode characteristics. The optical functions of these compounds were determined using transmittance and reflectance spectra (Zedan et al., 2020).
Chemical Synthesis and Transformations
- Methyl 4,7-Dihydro-1H-Pyrazolo[3,4-b]Pyridine-5-Carboxylates Synthesis: Novel methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates were prepared through a two-step procedure, involving semiempirical calculations to reveal preferred geometries (Verdecia et al., 1996).
- Ultrasound-Assisted Synthesis as Corrosion Inhibitors: Pyrazolopyridine derivatives were synthesized using ultrasonic irradiation, investigated for their effect on corrosion of mild steel, displaying properties of mixed-type inhibitors (Dandia et al., 2013).
Heterocyclic Synthesis
- Synthesis of Pyrazolo[4,3-c]Pyridine C-Ribonucleosides: A process for synthesizing pyrazolo[4,3-c]pyridine C-ribonucleosides, related to 7-substituted 3-deazaxanthosine and -guanosine analogs, was developed (Prhavc & Kobe, 1996).
- New Pyrazolo(3,4-b)Pyridines Synthesis: Various pyrazolo[3,4-b]pyridine derivatives were synthesized, contributing to the field of heterocyclic synthesis (Gad-Elkareem et al., 2007).
Biomedical Applications
- Biomedical Applications Review: A comprehensive review covering the synthesis, substituent diversity, and biomedical applications of pyrazolo[3,4-b]pyridines, highlighting the relevance of these compounds in biomedical research (Donaire-Arias et al., 2022).
Mechanism of Action
Target of Action
The primary target of the compound 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]-pyridine is Cyclin-dependent kinases (CDK2) . CDK2 is a crucial protein kinase involved in cell cycle regulation and is an appealing target for cancer treatment .
Mode of Action
7-Chloro-5-methyl-1H-pyrazolo[4,3-b]-pyridine interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound fitting well into the CDK2 active site through essential hydrogen bonding . This interaction results in significant alterations in cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 by 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]-pyridine affects the cell cycle, a critical biochemical pathway . CDK2 is responsible for the phosphorylation of key components for cell proliferation . Therefore, its inhibition can lead to cell growth arrest .
Pharmacokinetics
These properties can help predict the structure requirement for the observed antitumor activity .
Result of Action
The result of 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]-pyridine’s action is the significant inhibition of cell growth . Most notably, it has shown superior cytotoxic activities against certain cell lines . Additionally, it has been observed to induce apoptosis within cells .
properties
IUPAC Name |
7-chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-4-2-5(8)7-6(10-4)3-9-11-7/h2-3H,1H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTYZRPHAMFVUEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=N1)C=NN2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90470475 | |
Record name | 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90470475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
94220-38-9 | |
Record name | 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90470475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.